Cas no 1806334-72-4 (Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate)

• Product Name: Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate
• CAS No: 1806334-72-4
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4792871
• Update Time: 2025-06-09

Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-2-17-12(16)11-8(6-9(15)7-13)4-3-5-10(11)14/h3-5H,2,6-7H2,1H3
• InChI Key： WLZPWCQXCBMWFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)OCC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate

Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate (CAS No. 1806334-72-4): A Comprehensive Overview

Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate, identified by its CAS number 1806334-72-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound belongs to the class of brominated benzoates, which have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of bromine atoms and an ester group, make it a versatile intermediate for the synthesis of more complex molecules.

The molecular structure of Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate consists of a benzene ring substituted with two bromine atoms at the 2nd and 6th positions, and an ester group linked to a propyl chain that itself has a bromine atom and a carbonyl group. This unique arrangement imparts specific reactivity patterns that are exploited in various synthetic pathways. The presence of multiple bromine atoms enhances the electrophilicity of the molecule, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate has been extensively studied for its potential applications in drug development. Researchers have leveraged its structural motifs to design novel therapeutic agents targeting various diseases. For instance, the brominated aromatic ring is a common feature in many antiviral and anticancer drugs due to its ability to interact with biological targets effectively. The ester group also provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate is its role as a key intermediate in the synthesis of biologically active compounds. Studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with potent pharmacological effects. For example, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising activity against resistant bacterial strains. The ability to modify the propyl chain further allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are crucial for drug efficacy.

The synthesis of Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of benzophenone derivatives followed by esterification and further functionalization of the propyl side chain. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods underscore the compound's importance in modern synthetic chemistry.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate as a scaffold for drug discovery. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its binding affinity to biological targets. This has spurred interest in developing high-throughput screening platforms that can rapidly evaluate analogs of this compound for therapeutic applications. Such efforts are likely to yield novel drugs with improved efficacy and reduced side effects.

The versatility of Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate extends beyond pharmaceuticals into materials science. Its ability to undergo polymerization reactions makes it a valuable building block for designing advanced materials with tailored properties. For instance, polymers derived from this compound have shown promise as flame retardants due to the stabilizing effect of bromine atoms on polymeric structures. This dual functionality as both a pharmaceutical intermediate and a material science precursor underscores its broad utility.

In conclusion, Ethyl 2-bromo-6-(3-bromo-2-oxopropyl)benzoate (CAS No. 1806334-72-4) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for chemists working on drug development and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone in modern chemical synthesis.